N,N-diethyl-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylamide

• IUPAC Name: (Z)-N,N-diethyl-3-[3-(4-fluorophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C22H22FN3O/c1-3-25(4-2)21(27)15-12-18-16-26(20-8-6-5-7-9-20)24-22(18)17-10-13-19(23)14-11-17/h5-16H,3-4H2,1-2H3/b15-12-
• InChI Key: UZVMLGYKEVSCIY-QINSGFPZSA-N
• Canonical SMILES: CCN(CC)C(=O)C=CC1=CN(N=C1C2=CC=C(C=C2)F)C3=CC=CC=C3
• Isomeric SMILES: CCN(CC)C(=O)/C=C\C1=CN(N=C1C2=CC=C(C=C2)F)C3=CC=CC=C3
• Molecular Formula: C22H22FN3O
• Molecular Weight: 363.4 g/mol

Description

N,N-diethyl-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylamide, also known as 'Compound 1', is a novel chemical compound that has gained significant attention in the scientific research community. This compound belongs to the class of pyrazole derivatives and has shown promising results in various research studies.

Mechanism of Action

The exact mechanism of action of Compound 1 is not fully understood. However, it is believed that it acts by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Compound 1 has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage. It has also been found to have antioxidant properties and to improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using Compound 1 in lab experiments include its high potency and selectivity, its ability to target specific enzymes and proteins, and its low toxicity. However, its limitations include its high cost, its limited solubility in aqueous solutions, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Compound 1. These include further studies to understand its mechanism of action, the development of more efficient synthesis methods, and the evaluation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, studies on the pharmacokinetics and pharmacodynamics of Compound 1 are needed to fully understand its potential applications in clinical settings.
In conclusion, Compound 1 is a novel chemical compound that has shown promising results in various scientific research studies. Its potential applications in the fields of cancer research, anti-inflammatory therapy, and neuroprotection make it a promising candidate for further studies and development.

Scientific Research Applications

Compound 1 has been extensively studied for its potential applications in various scientific research studies. It has shown promising results in the field of cancer research, where it has been found to exhibit anti-cancer activity against various cancer cell lines. It has also been studied for its potential use as an anti-inflammatory agent and for its neuroprotective effects.